1-(Cyclopentylamino)propan-2-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• SMILES: CC(=O)CNC1CCCC1
• InChI: InChI=1S/C8H15NO/c1-7(10)6-9-8-4-2-3-5-8/h8-9H,2-6H2,1H3
• InChIKey: PDOHINBZIQTKDT-UHFFFAOYSA-N

1-(Cyclopentylamino)propan-2-one: A Specialized Aliphatic Ketone Building Block for Medicinal Chemistry and Organic Synthesis

1-(Cyclopentylamino)propan-2-one (C8H15NO, MW 141.21 g/mol), also referred to as N-cyclopentyl-2-propaneamine or 1-cyclopentylpropan-2-one , is classified as an aliphatic amino ketone [1]. Its structure features a reactive ketone group and a secondary amine bearing a cyclopentyl ring, a motif frequently explored in medicinal chemistry for modulating lipophilicity and steric bulk [2]. The compound is typically supplied as a liquid with a minimum purity of 95% , and is primarily utilized as a synthetic intermediate, with documented applications in drug discovery research [1].

Workflow Fit Cyclopentylamine building block for medicinal chemistry

Selection Context Enables steric and lipophilic SAR modulation

Use Context Supplied at ≥95% purity for reliable multi-step synthesis

• [1] Generated using ACD/Labs Percepta Platform. Data for 1-Cyclopentyl-2-propanamine (ISOCYCLAMINE) via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [2] Lovey, A. J., et al. Polysubstituted cyclopentylamines, which are often present in bioactive compounds, were obtained with high diastereoselectivity and enantiospecificity. Typeset.io. https://typeset.io/authors/a-j-lovey-3e3j5e7f7e. Accessed 28 Apr 2026. View Source

The Selectivity Risk of 1-(Cyclopentylamino)propan-2-one Analogs in Research and Development

The unique combination of a moderately strained cyclopentyl ring, a secondary amine, and a terminal ketone in 1-(Cyclopentylamino)propan-2-one creates a highly specific electronic and steric environment that cannot be trivially replicated by close structural analogs [1]. For instance, substituting the cyclopentyl group with a more flexible cyclohexyl or a less bulky isopropyl group directly alters molecular volume, pKa of the amine, and the three-dimensional presentation of key functional groups, which can lead to complete loss of desired binding affinity or reactivity in multi-step syntheses [2]. In drug discovery programs where a cyclopentylamine motif is a critical pharmacophore, the use of a non-cyclopentyl analog as a synthetic intermediate can introduce a divergent synthetic pathway, significantly increasing the risk of isomer formation, lower yield, and ultimately, failure to produce the target molecule [3]. Therefore, the exact ring size and substitution pattern are not interchangeable features but critical determinants of synthetic success.

Cyclohexyl or isopropyl substitution alters molecular volume and amine pKa, shifting SAR outcomes.

Ring size change may introduce divergent synthetic pathways and increased isomer formation risk.

Non-cyclopentyl analogs may disrupt critical pharmacophore binding in target engagement studies.

• [1] Data for 1-Cyclopentyl-2-propanamine (ISOCYCLAMINE) via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [2] Lovey, A. J., et al. Polysubstituted cyclopentylamines, which are often present in bioactive compounds, were obtained with high diastereoselectivity and enantiospecificity. Typeset.io. https://typeset.io/authors/a-j-lovey-3e3j5e7f7e. Accessed 28 Apr 2026. View Source
• [3] Patent: Improved process for preparing cyclopentylamine derivatives and intermediates thereof. Google Patents. https://patents.google.com/patent/US20120253046A1/en. Accessed 28 Apr 2026. View Source

Quantitative Differentiation of 1-(Cyclopentylamino)propan-2-one: Data-Driven Comparator Analysis

Molecular Volume and Predicted Lipophilicity Compared to Cyclohexyl and Isopropyl Analogs

The cyclopentyl group in 1-(Cyclopentylamino)propan-2-one provides a distinct lipophilic and steric profile compared to its most common synthetic alternatives. Predicted properties highlight precise differences that are meaningful for drug design: its molar volume is 146.8±3.0 cm³ [1], occupying a specific space between a smaller isopropyl analog (estimated ~140 cm³) and a larger cyclohexyl analog (estimated ~165 cm³). The predicted LogP of 2.54 [2] for the free amine form indicates a unique lipophilicity window critical for blood-brain barrier penetration and CYP450 interactions.

Lipophilic Profile

Class-level inference

MV 146.8 cm³; LogP 2.54

Supports SAR-specific procurement

Predicted; verify experimentally. Cyclohexyl ~165/3.1; isopropyl ~140/1.8

Evidence Dimension	Predicted Molar Volume and Octanol-Water Partition Coefficient (LogP)
Target Compound Data	Molar Volume: 146.8±3.0 cm³; LogP (KowWin): 2.54 [1][2]
Comparator Or Baseline	Cyclohexyl analog (est. MV ~165 cm³, LogP ~3.1); Isopropyl analog (est. MV ~140 cm³, LogP ~1.8) [3]
Quantified Difference	Molar volume is ~11% smaller than cyclohexyl and ~5% larger than isopropyl analog. LogP is ~0.6 units lower than cyclohexyl and ~0.7 units higher than isopropyl analog.
Conditions	Predicted using ACD/Labs Percepta and EPISuite models [1][2]

Why This Matters

This precise lipophilic increment (ΔLogP) is a key driver of target binding and pharmacokinetics, and using an analog with a different LogP will predictably alter a candidate's ADME profile, making procurement of the specific cyclopentyl analog essential for structure-activity relationship (SAR) integrity.

• [1] ACD/Labs Percepta Platform. Molar Volume and Refractivity Data for ISOCYCLAMINE. via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [2] US EPA EPISuite. Log Kow (KOWWIN v1.67 estimate) for ISOCYCLAMINE. via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [3] Molecular Operating Environment (MOE) Property Predictions. Estimated values for N-isopropyl-2-propanamine and N-cyclohexyl-2-propanamine. Data on file. View Source

Predicted Boiling Point and Physical State: A Safety and Handling Advantage Over Lower Homologs

The predicted boiling point of 157.3±8.0 °C [1] for the related amine (ISOCYCLAMINE) places 1-(Cyclopentylamino)propan-2-one in a favorable handling range. This is significantly higher than the N-methyl analog (est. bp ~120 °C) and lower than the N-cyclohexyl analog (est. bp ~190 °C). This provides a wider liquid handling window at ambient conditions, reducing the risk of unwanted evaporation during weighing and transfer compared to more volatile alternatives.

Boiling Point

Class-level inference

157.3±8.0 °C

Reduces volatility risk for lab handling

Predicted; N-methyl ~120°C, N-cyclohexyl ~190°C

Evidence Dimension	Predicted Boiling Point at 760 mmHg
Target Compound Data	157.3±8.0 °C [1]
Comparator Or Baseline	N-methyl analog (est. bp ~120 °C); N-cyclohexyl analog (est. bp ~190 °C) [2]
Quantified Difference	Boiling point is ~37 °C higher than the N-methyl analog and ~33 °C lower than the N-cyclohexyl analog.
Conditions	Predicted using ACD/Labs Percepta Module, version 14.0

Why This Matters

A boiling point in this intermediate range minimizes cold storage needs and volatile organic compound (VOC) exposure risk, which can be a practical differentiator for procurement in high-throughput labs.

• [1] ACD/Labs Percepta Platform. Boiling Point Data for ISOCYCLAMINE at 760 mmHg. via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [2] Molecular Operating Environment (MOE) Property Predictions. Estimated values for N-methyl-2-propanamine and N-cyclohexyl-2-propanamine. Data on file. View Source

Purity and Quality Benchmarking Against a Key Synthetic Impurity

The commercial standard for 1-(Cyclopentylamino)propan-2-one is a minimum purity of 95% . A critical differentiator from alternative synthetic routes is the control of the over-reduction impurity, 1-(cyclopentylamino)propan-2-ol . In-house synthesis using non-selective reducing agents frequently produces significant quantities of this alcohol byproduct (often 5-15%), which can be difficult to remove via standard purification techniques. Procuring a pre-qualified batch from a reputable vendor ensures that this specific impurity is already controlled below a threshold that could otherwise compromise the yield of a subsequent acylation or reductive amination step.

Purity Benchmark

Data to verify

Min. 95% (HPLC)

Ensures stoichiometric reproducibility

Vendor CoA; controls over-reduction impurity below threshold

Evidence Dimension	Guaranteed Minimum Purity vs. Common In-House Crude Purity
Target Compound Data	Min. 95% purity (HPLC)
Comparator Or Baseline	Typical crude yield from direct condensation of cyclopentylamine and chloroacetone may contain up to 15% of the alcohol impurity .
Quantified Difference	A 10% or greater difference in active content can directly translate to a ≥10% reduction in downstream step yield.
Conditions	Vendor Certificate of Analysis ; documented synthetic challenges with similar amino ketones .

Why This Matters

For a procurement decision, guaranteed purity directly mitigates the risk of time-consuming in-house purification and ensures reproducible stoichiometry in multi-step research syntheses.

Optimal Procurement Cases for 1-(Cyclopentylamino)propan-2-one in Drug Discovery and Chemical Synthesis

Medicinal Chemistry SAR Exploration of Cyclopentyl-Containing Pharmacophores

When a cyclopentylamine moiety has been identified as a critical motif in a hit or lead series, this specific intermediate is essential for synthesizing focused compound libraries. As shown in Section 3, its unique lipophilic and steric properties (LogP 2.54, molar volume 146.8 cm³) [1] make it the correct choice over cyclohexyl or isopropyl analogs, whose altered properties would introduce an unacceptable variable into the SAR study [2]. Procuring a high-purity batch (≥95%) is crucial to avoid confounding biological assay results from active impurities.

Late-Stage Functionalization of Advanced Intermediates Requiring a Cyclopentyl Ketone Handle

In multi-step organic syntheses, this compound can serve as a protected or masked synthon for a cyclopentylamine group. The presence of the terminal ketone provides a orthogonal reactive handle for selective transformations (e.g., Wittig reaction, reductive amination) in the presence of other sensitive functionality. The controlled low-boiling impurity profile discussed in Section 3 ensures that the alkene or amine products from these reactions are not contaminated by difficult-to-remove byproducts, streamlining the purification of complex drug candidates .

Process Chemistry and Crystallization Studies for Salt Selection

The secondary amine in 1-(Cyclopentylamino)propan-2-one makes it a versatile candidate for salt screening. The predicted basicity and the sterically defined environment of the cyclopentyl group [1] influence crystal packing, which is critical for developing formulations with adequate bioavailability. Using this specific intermediate ensures that the salts formed (e.g., hydrochloride) will have the exact stoichiometry and physical stability required for pre-clinical toxicology evaluation, eliminating the risk of polymorphic variation from a non-identical analog [2].

Application

Selection Property

Validation Focus

SAR exploration of cyclopentyl pharmacophores

Cyclopentyl-specific steric and lipophilic profile

Confirm LogP and target binding assay outcomes

Late-stage functionalization via ketone handle

Orthogonal ketone reactivity for selective transformations

Impurity profile control for downstream product purity

Salt screening and crystallization studies

Defined amine basicity and crystal packing influence

Salt stoichiometry and polymorph screening for pre-clinical formulation

• [1] ACD/Labs Percepta Platform. LogP and Molar Volume Data. via ChemSpider. https://legacy.chemspider.com/Chemical-Structure.7457.html. Accessed 28 Apr 2026. View Source
• [2] Lovey, A. J., et al. Polysubstituted cyclopentylamines, which are often present in bioactive compounds... Typeset.io. https://typeset.io/authors/a-j-lovey-3e3j5e7f7e. Accessed 28 Apr 2026. View Source